2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol

• IUPAC Name: 2,2,3-trimethyl-6-piperidin-1-ylhex-4-yn-3-ol
• InChI: InChI=1S/C14H25NO/c1-13(2,3)14(4,16)9-8-12-15-10-6-5-7-11-15/h16H,5-7,10-12H2,1-4H3
• InChI Key: NDHPXRNUMRFRRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(C#CCN1CCCCC1)O
• Molecular Formula: C14H25NO
• Molecular Weight: 223.35 g/mol

Description

2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the alkyne family and is commonly referred to as TPA023.

Mechanism of Action

The exact mechanism of action of 2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABA-A receptor, which is responsible for the inhibitory effects of GABA in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been found to increase the duration of the open state of the GABA-A receptor, leading to an increase in the inhibitory effects of GABA. Moreover, it has also been shown to enhance the binding of GABA to the GABA-A receptor, resulting in an increase in the inhibitory effects of GABA.

Advantages and Limitations for Lab Experiments

2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied in animal models, which makes it a promising candidate for further investigation in humans. Moreover, it has also been found to have a high affinity for the GABA-A receptor, which makes it a potent modulator of the receptor. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.

Future Directions

There are several future directions for the study of 2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol. One of the directions is to investigate its potential use in the treatment of anxiety, depression, and epilepsy in humans. Moreover, it can also be studied for its potential use in the treatment of other neurological disorders such as schizophrenia and bipolar disorder. Additionally, future studies can focus on the development of more potent and selective allosteric modulators of the GABA-A receptor.

Synthesis Methods

2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol can be synthesized using a multistep process. The first step involves the reaction of 2,2,3-trimethyl-4-pentyn-3-ol with piperidine to form 2,2,3-trimethyl-6-(1-piperidinyl)-4-pentyn-3-ol. The second step involves the oxidation of 2,2,3-trimethyl-6-(1-piperidinyl)-4-pentyn-3-ol using a suitable oxidizing agent such as potassium permanganate to form this compound.

Scientific Research Applications

2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. Moreover, it has also been investigated for its potential use in the treatment of various neurological disorders such as anxiety, depression, and epilepsy.